Cas no 306976-53-4 (4-Chloro-6-oxo-1-(4-phenoxyphenyl)-1,6-dihydropyridazine-3-carbonitrile)

• Product Name: 4-Chloro-6-oxo-1-(4-phenoxyphenyl)-1,6-dihydropyridazine-3-carbonitrile
• CAS No: 306976-53-4
• MF: C₁₇H₁₀ClN₃O₂
• MW: 323.733202457428
• CID: 5742483
• PubChem ID: 1486954
• Update Time: 2023-11-10

4-Chloro-6-oxo-1-(4-phenoxyphenyl)-1,6-dihydropyridazine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 306976-53-4
• 4-chloro-6-oxo-1-(4-phenoxyphenyl)pyridazine-3-carbonitrile
• 12G-013
• 4-chloro-6-oxo-1-(4-phenoxyphenyl)-1,6-dihydropyridazine-3-carbonitrile
• Oprea1_351206
• AKOS005080011
• 4-chloro-6-oxo-1-(4-phenoxyphenyl)-1,6-dihydro-3-pyridazinecarbonitrile
• 4-Chloro-6-oxo-1-(4-phenoxyphenyl)-1,6-dihydropyridazine-3-carbonitrile

• Inchi： 1S/C17H10ClN3O2/c18-15-10-17(22)21(20-16(15)11-19)12-6-8-14(9-7-12)23-13-4-2-1-3-5-13/h1-10H
• InChI Key： NONFRBYHHWJWQB-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=NN(C(C=1)=O)C1C=CC(=CC=1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 323.0461543g/mol
• Monoisotopic Mass: 323.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 65.7Ų